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Safety Profile and Handling Essentials

Organic azides, like 1-Azido-2-iodoethane, are known to be shock-sensitive and can decompose

explosively, especially when heated or subjected to mechanical shock [1]. The presence of both an azide

group and an iodo atom in one molecule makes it particularly sensitive. The following table outlines the core

hazards and general handling recommendations.

Hazard
Category

Description & Risks

Primary
Hazard

Potential for explosive decomposition. Risk increases with concentration, heating,

and physical impact.

Thermal
Instability

May decompose violently when heated. NEVER concentrate or distill without

specialized equipment.

Solvent
Selection

Must be chosen to minimize risk. Generally, avoid chlorinated solvents (e.g., DCM,

chloroform) as they can form explosive metal azides.
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The following diagram outlines a logical workflow for planning experiments with 1-Azido-2-iodoethane,

emphasizing risk assessment and safety measures.

Plan Experiment with
1-Azido-2-Iodoethane

Consult SDS and
Literature for Data

Perform Hazard Risk Assessment
(Potential for Explosive Decomposition)

Define Safety Precautions:
- Use blast shield

- Work with dilute solutions
- Avoid heat/shock/friction

Select Compatible Solvents
(Avoid chlorinated solvents)

Execute Experiment with
Continuous Monitoring

Dispose of Waste Safely
According to Institutional Protocols
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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